Cas no 42276-10-8 (2-chloro-N-(2-methylbutan-2-yl)propanamide)

2-Chloro-N-(2-methylbutan-2-yl)propanamide is a specialized organic compound featuring a chloro-substituted propanamide backbone with a branched 2-methylbutan-2-yl amine moiety. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly for the development of agrochemicals or pharmaceuticals. The chloro group enhances electrophilic character, facilitating nucleophilic substitution reactions, while the sterically hindered tertiary amine component may influence selectivity in coupling or condensation processes. Its well-defined molecular architecture ensures consistent performance in multi-step syntheses. The compound is typically handled under controlled conditions due to its potential reactivity, and its purity is critical for reproducible results in research and industrial applications.
2-chloro-N-(2-methylbutan-2-yl)propanamide structure
42276-10-8 structure
Product Name:2-chloro-N-(2-methylbutan-2-yl)propanamide
CAS No:42276-10-8
MF:
MW:
MDL:MFCD09930823
CID:4651227
Update Time:2025-10-31

2-chloro-N-(2-methylbutan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(2-methylbutan-2-yl)propanamide
    • MDL: MFCD09930823

2-chloro-N-(2-methylbutan-2-yl)propanamide Pricemore >>

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TRC
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Additional information on 2-chloro-N-(2-methylbutan-2-yl)propanamide

Introduction to CAS No. 42276-10-8: 2-chloro-N-(2-methylbutan-2-yl)propanamide

The compound CAS No. 42276-10-8, also known as 2-chloro-N-(2-methylbutan-2-yl)propanamide, is a versatile organic chemical that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its unique structure and properties, plays a pivotal role in modern chemistry and materials science. Recent advancements in synthetic methodologies and its applications have further solidified its importance in contemporary research.

Structure and Synthesis: The molecular structure of CAS No. 42276-10-8 is defined by the presence of a chlorine atom at the second position of a propane chain, which is further substituted with an amide group attached to a tert-butyl group (N-(2-methylbutan-2-yl)). This configuration imparts the compound with distinct chemical reactivity and physical properties. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and amide formation, often utilizing readily available starting materials such as chloroalkanes and carboxylic acids.

Physical Properties: The compound exhibits a melting point of approximately 55°C and a boiling point around 155°C, making it suitable for various thermal applications. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-based reactions. Recent studies have also highlighted its stability under standard storage conditions, provided it is protected from moisture and light.

Applications in Industry: CAS No. 42276-10-8 finds extensive application in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive compounds. Its role as a building block for complex molecules has been underscored by recent research, particularly in the development of novel antibiotics and antiviral agents. Additionally, this compound is employed in the agricultural sector, where it contributes to the formulation of pesticides and herbicides due to its ability to interact with specific biological targets.

Environmental Impact: Concerns regarding the environmental impact of CAS No. 42276-10-8 have led to rigorous testing protocols. Studies indicate that the compound undergoes biodegradation under aerobic conditions, reducing its persistence in aquatic environments. However, ongoing research aims to optimize its synthesis to minimize waste production and enhance eco-friendliness.

Safety Considerations: Handling CAS No. 42276-10-8 requires adherence to standard safety precautions, including the use of gloves and goggles due to its potential irritant properties. Occupational exposure limits have been established based on toxicological studies, ensuring worker safety in industrial settings.

Future Prospects: The future of CAS No. 42276-10-8 looks promising, with ongoing research exploring its potential in advanced materials science, particularly in the development of biocompatible polymers and nanomaterials. Collaborative efforts between academia and industry are expected to unlock new avenues for its application, further cementing its role as a key compound in modern chemistry.

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